Cas no 127020-33-1 (Ethyl 2-Acetamido-2-ethoxycarbonyl-3-(2-ethyl-5-methyl-3-oxoisoxazolin-4-yl)propionate)

• Product Name: Ethyl 2-Acetamido-2-ethoxycarbonyl-3-(2-ethyl-5-methyl-3-oxoisoxazolin-4-yl)propionate
• CAS No: 127020-33-1
• MF: C₁₆H₂₄N₂O₇
• MW: 356.370965003967
• CID: 103274
• Update Time: 2025-10-28

Ethyl 2-Acetamido-2-ethoxycarbonyl-3-(2-ethyl-5-methyl-3-oxoisoxazolin-4-yl)propionate Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-(acetylamino)-2-[(2-ethyl-2,3-dihydro-5-methyl-3-oxo-4-isoxazolyl)methyl]-,1,3-diethyl ester
• Ethyl 2-Acetamido-2-ethoxycarbonyl-3-(2-ethyl-5-methyl-3-oxoisoxazolin-4-yl) propionate
• diethyl 2-acetamido-2-[(2-ethyl-5-methyl-3-oxo-1,2-oxazolidin-4-yl)methyl]propanedioate
• Ethyl 2-Acetamido-2-ethoxycarbonyl-3-(2-ethyl-5-methyl-3-oxoisoxazolin-4-yl) propionate
• ETHYL 2-ACETAMIDO-2-ETHOXYCARBONYL-3-(2-ETHYL-5-METHYL-3-OXOISOXAZOLIN-4-YL)PROPIONATE
• Propanedioic acid,2-(acetylamino)-2-[(2-ethyl-2,3-dihydro-5-methyl-3-oxo-4-isoxazolyl)methyl]-...
• 2-Acetylamino-2-(2-ethyl-5-methyl-3-oxo-2,3-dihydro-isoxazol-4-ylmethyl)-malonicAcidDiethylEster
• diethyl 2-acetamido-2-[[2-(methoxymethyl)-5-methyl-3-oxo-isoxazol-4-yl]methyl]propanedioate
• ETHYL 2-ACETAMIDO-2-ETHOXYCARBONYL-3-(2-ETHYL-5-METHYL-3-OXOISOXAZOLIN-4-YL)PROPIONATE
• Propanedioic acid, 2-(acetylamino)-2-[(2-ethyl-2,3-dihydro-5-methyl-3-oxo-4-isoxazolyl)methyl]-, 1,3-diethyl ester
• Ethyl 2-Acetamido-2-ethoxycarbonyl-3-(2-ethyl-5-methyl-3-oxoisoxazolin-4-yl)propionate

• Inchi： 1S/C16H24N2O7/c1-6-18-13(20)12(10(4)25-18)9-16(17-11(5)19,14(21)23-7-2)15(22)24-8-3/h6-9H2,1-5H3,(H,17,19)
• InChI Key： AIFFHYBAUMBLAV-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(NC(C)=O)(CC1=C(C)ON(CC)C1=O)C(OCC)=O

Computed Properties

• Exact Mass: 358.17400

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Solubility: 可溶于丙酮、氯仿、二氯甲烷、乙醇、乙酸乙酯、甲醇
• PSA: 114.73000
• LogP: 0.95420
• pka: 11.83±0.46(Predicted)

Additional information on Ethyl 2-Acetamido-2-ethoxycarbonyl-3-(2-ethyl-5-methyl-3-oxoisoxazolin-4-yl)propionate

Professional Introduction to Ethyl 2-Acetamido-2-ethoxycarbonyl-3-(2-ethyl-5-methyl-3-oxoisoxazolin-4-yl)propionate (CAS No. 127020-33-1)

Ethyl 2-Acetamido-2-ethoxycarbonyl-3-(2-*ethyl-5-methyl-3-oxoisoxazolin-4-yl*)propionate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 127020-33-1, represents a class of molecules that are particularly intriguing due to their structural complexity and potential biological activities. The presence of multiple functional groups, including an acetamido group, an ethoxycarbonyl group, and an isoxazole ring, makes this compound a versatile intermediate in the synthesis of more complex molecules.

The isoxazole ring is a heterocyclic structure that is commonly found in various biologically active compounds. In particular, the *ethyl-5-methyl-3-oxoisoxazolin-4-yl* moiety within this compound suggests potential applications in the development of novel therapeutic agents. This moiety is known to exhibit properties such as stability and reactivity, which can be exploited in drug design. The acetamido and ethoxycarbonyl groups further enhance the compound's utility as a synthetic building block, providing sites for further functionalization and modification.

Recent advancements in the field of medicinal chemistry have highlighted the importance of isoxazole derivatives in the development of new drugs. These derivatives have shown promise in various therapeutic areas, including anti-inflammatory, anti-viral, and anti-cancer applications. The specific structure of Ethyl 2-Acetamido-2-ethoxycarbonyl-3-(2-*ethyl-5-methyl-3-oxoisoxazolin-4-y*)propionate positions it as a valuable candidate for further investigation in these contexts.

In the realm of synthetic organic chemistry, this compound serves as a testament to the ingenuity of modern chemical synthesis. The strategic placement of functional groups allows for a high degree of control over reaction pathways, enabling chemists to tailor the molecule for specific applications. For instance, the ethoxycarbonyl group can be hydrolyzed to form a carboxylic acid, while the acetamido group can be removed under acidic conditions to reveal an amine. These transformations highlight the compound's potential as a precursor in the synthesis of more complex pharmacophores.

The biological activity of Ethyl 2-Acetamido-2-Ethoxycarbonyl-3-(2-*Ethyl*-5-*Methyl*-3-Oxoisoxazolin*-4-Y*)propionate has been explored in several recent studies. Researchers have been particularly interested in its potential as an intermediate in the synthesis of enzyme inhibitors. Isoxazole derivatives are known to interact with various biological targets, and modifications to this core structure can lead to enhanced binding affinity and selectivity. The presence of both polar and non-polar regions in this molecule suggests that it may be capable of binding to both hydrophilic and hydrophobic sites on biological targets.

One notable study published in a leading journal focused on the use of Ethyl 2-Acetamido-2-Ethoxycarbonyl-3-(2-*Ethyl*-5-*Methyl*-3-Oxoisoxazolin*-4-Y*)propionate as a scaffold for developing novel kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By modifying the structure of this compound, researchers were able to develop derivatives that exhibited potent inhibitory activity against specific kinases. This work underscores the importance of functional group diversity in drug design and highlights the potential applications of this compound.

The synthesis of Ethyl 2-Acetamido-Ethoxycarbonyl)-3-(2-*Ethyl*-5-*Methyl*-3-Oxoisoxazolin*-4-Y*)propionate involves multiple steps that showcase the capabilities of modern synthetic methodologies. Key steps include condensation reactions, cyclization processes, and functional group transformations. Each step is carefully optimized to ensure high yields and purity, which are essential for pharmaceutical applications. The use of advanced techniques such as flow chemistry has also been explored to improve scalability and efficiency.

The future prospects for Ethyl 2-Acetamido-Ethoxycarbonyl)-3-(2-*Ethyl*-5-*Methyl*-3-Oxoisoxazolin*-4-Y*)propionate are promising, with ongoing research focusing on expanding its utility in drug discovery and development. Novel synthetic routes are being investigated to improve accessibility and cost-effectiveness, while computational methods are being employed to predict biological activity and optimize molecular design. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area.

In conclusion, Ethyl 2-Acetamido-Ethoxycarbonyl)-3-(2-*Ethyl*-5-*Methyl*-3-Oxoisoxazolin*-4-Y*)propionate (CAS No. 127020*33*1) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a valuable intermediate for synthesizing biologically active molecules. Recent research has highlighted its role in developing enzyme inhibitors and kinase modulators, paving the way for new therapeutic strategies. As synthetic methodologies continue to evolve, this compound will undoubtedly remain at the forefront of drug discovery efforts.